Cas no 5381-92-0 (1,3-diphenylpropan-2-ol)

• Product Name: 1,3-diphenylpropan-2-ol
• CAS No: 5381-92-0
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 377895
• PubChem ID: 138478
• Update Time: 2025-04-19

1,3-diphenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-(phenylmethyl)-
• 1,3-diphenylpropan-2-ol
• Benzeneethanol, alpha-(phenylmethyl)-
• 1,3-diPh-2-propanol
• 1,3-Diphenyl-2-propanol
• 1,3-diphenyl-propan-2-ol
• AC1L3CW7
• AC1Q77A3
• CTK4J8839
• dibenzyl alkohol
• dibenzylmethanol
• NSC23039
• SureCN1833635
• EN300-59200
• FT-0757909
• DTXSID20202089
• NSC-23039
• 1,3-Diphenyl-2-hydroxypropane
• SCHEMBL1833635
• 1,3-Diphenyl-2-propanol #
• Z228586182
• a-(Phenylmethyl)benzeneethanol
• NSC 23039
• 5381-92-0
• Benzeneethanol, .alpha.-(phenylmethyl)-
• AKOS000125311

• Inchi： 1S/C15H16O/c16-15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： CDLPUTDLLBHWRA-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 212.12018
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0018 (rough estimate)
• Boiling Point: 312.13°C (rough estimate)
• Refractive Index: 1.5705 (estimate)
• PSA: 20.23
• LogP: 2.83270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids